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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B15615724 Get Quote

Technical Support Center: GSK-7975A
This guide provides researchers, scientists, and drug development professionals with technical

information and troubleshooting advice for handling GSK-7975A, a potent inhibitor of CRAC

(Calcium Release-Activated Calcium) channels.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK-7975A?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent. GSK-7975A is

highly soluble in DMSO. It is crucial to use a new, anhydrous grade of DMSO, as hygroscopic

(water-absorbing) DMSO can significantly reduce the solubility of the compound[1].

Q2: What is the solubility of GSK-7975A in common solvents?

The solubility of GSK-7975A in various solvents is summarized below. For aqueous solutions

for in vivo use, co-solvents are required.
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Solvent/Vehicle System Solubility Use Case

DMSO ≥ 90 mg/mL (226.53 mM) In Vitro Stock

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.29 mM) In Vivo Formulation

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.29 mM) In Vivo Formulation

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.29 mM) In Vivo Formulation

Q3: How should I prepare a stock solution of GSK-7975A?

A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. Generally, a stock solution of 10 mM in DMSO is standard for many laboratory

applications[2].

Q4: How should I store the solid compound and my stock solutions?

Proper storage is critical to maintain the stability and activity of GSK-7975A.

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

4°C 2 years

Stock Solution in Solvent -80°C 2 years

-20°C 1 year[1] (or up to 3 months[3])

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes before freezing[1][3].

Troubleshooting Guide
Problem: The compound won't dissolve completely or has precipitated out of solution.
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Solution 1: Use Fresh Solvent. DMSO is hygroscopic and readily absorbs moisture from the

air. The presence of water can significantly decrease the solubility of GSK-7975A. Always

use a newly opened bottle of anhydrous, high-purity DMSO for preparing your stock

solution[1].

Solution 2: Gentle Warming and Sonication. If you observe precipitation or cloudiness, you

can gently warm the solution (e.g., in a 37°C water bath) and/or use a sonicator bath to aid

dissolution[1]. Be cautious with heating to avoid compound degradation.

Solution 3: Check Concentration. Ensure you are not attempting to prepare a solution that

exceeds the maximum solubility of the compound in your chosen solvent system.

Problem: I am seeing unexpected or inconsistent results in my cell-based assays.

Solution 1: Verify Final Solvent Concentration. High concentrations of solvents like DMSO

can have cytotoxic or off-target effects in cell cultures[4]. Ensure the final concentration of

DMSO in your culture medium is consistent across all experiments and below a level that

affects your specific cell type (typically ≤ 0.5%).

Solution 2: Prepare Fresh Working Solutions. For in vivo experiments, it is recommended to

prepare the working solution fresh on the day of use. For in vitro assays, prepare working

dilutions fresh from a frozen stock aliquot for each experiment to ensure consistency.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of GSK-7975A (Molecular

Weight: 397.31 g/mol )[5].

Materials:

GSK-7975A solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Calibrated pipettes

Procedure:

Weigh the Compound: Accurately weigh out a specific mass of GSK-7975A powder. For

example, to prepare 1 mL of a 10 mM solution, you would need 3.97 mg.

Add Solvent: Add the calculated volume of DMSO to the vial containing the GSK-7975A
powder. The table below provides volumes for common stock concentrations.

Dissolve: Vortex or gently mix the solution until the powder is completely dissolved. If

needed, use gentle warming or sonication as described in the troubleshooting section.

Aliquot and Store: Once fully dissolved, dispense the stock solution into single-use aliquots

in sterile tubes. Store the aliquots at -20°C or -80°C as recommended[1][3].

Stock Solution Preparation Table (for M.W. = 397.31 g/mol ):

Desired Concentration Mass of GSK-7975A Volume of DMSO to Add

10 mM 1 mg 0.2517 mL

5 mM 1 mg 0.5034 mL

1 mM 1 mg 2.5170 mL

Visualized Workflows and Pathways
Store-Operated Calcium Entry (SOCE) Pathway
GSK-7975A is an inhibitor of the CRAC channel, which is a key component of the Store-

Operated Calcium Entry (SOCE) pathway. This pathway is initiated by the depletion of calcium

from the endoplasmic reticulum (ER).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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